Cas no 2138559-92-7 (N-methyl-N-[(1,2-oxazol-3-yl)methyl]sulfamoyl chloride)

• Product Name: N-methyl-N-[(1,2-oxazol-3-yl)methyl]sulfamoyl chloride
• CAS No: 2138559-92-7
• MF: C₅H₇ClN₂O₃S
• MW: 210.638678789139
• CID: 5859070
• PubChem ID: 165491085
• Update Time: 2025-10-16

N-methyl-N-[(1,2-oxazol-3-yl)methyl]sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138559-92-7
• N-methyl-N-[(1,2-oxazol-3-yl)methyl]sulfamoyl chloride
• EN300-1155157

• Inchi： 1S/C5H7ClN2O3S/c1-8(12(6,9)10)4-5-2-3-11-7-5/h2-3H,4H2,1H3
• InChI Key： UVKKKSOKADBXNO-UHFFFAOYSA-N
• SMILES： ClS(N(C)CC1C=CON=1)(=O)=O

Computed Properties

• Exact Mass: 209.9865910g/mol
• Monoisotopic Mass: 209.9865910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.8Ų

Additional information on N-methyl-N-[(1,2-oxazol-3-yl)methyl]sulfamoyl chloride

Research Briefing on N-methyl-N-[(1,2-oxazol-3-yl)methyl]sulfamoyl chloride (CAS: 2138559-92-7)

N-methyl-N-[(1,2-oxazol-3-yl)methyl]sulfamoyl chloride (CAS: 2138559-92-7) is a specialized sulfamoyl chloride derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique oxazole and sulfamoyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. The compound's reactivity and structural features make it a valuable building block for medicinal chemistry.

Recent research efforts have focused on optimizing the synthesis of N-methyl-N-[(1,2-oxazol-3-yl)methyl]sulfamoyl chloride to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that reduces byproduct formation and enhances scalability. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These advancements are crucial for ensuring the reproducibility and reliability of downstream applications in drug development.

In addition to synthetic improvements, the biological activity of N-methyl-N-[(1,2-oxazol-3-yl)methyl]sulfamoyl chloride has been explored. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects against specific bacterial enzymes, making it a promising candidate for antibiotic development. Researchers have also investigated its potential as a warhead in targeted covalent inhibitors, leveraging its sulfamoyl chloride moiety to form stable bonds with target proteins. These findings were presented at the 2024 American Chemical Society National Meeting, underscoring the compound's versatility in therapeutic design.

The safety and handling of N-methyl-N-[(1,2-oxazol-3-yl)methyl]sulfamoyl chloride have also been addressed in recent literature. Due to its reactive nature, proper storage and handling protocols are essential to prevent degradation and ensure user safety. A 2023 review in Chemical Research in Toxicology highlighted the compound's stability under various conditions and recommended best practices for laboratory use. These insights are invaluable for researchers working with this compound in both academic and industrial settings.

Looking ahead, the potential applications of N-methyl-N-[(1,2-oxazol-3-yl)methyl]sulfamoyl chloride are expected to expand. Ongoing studies are exploring its use in the development of covalent inhibitors for oncology targets, as well as its role in fragment-based drug discovery. The compound's unique chemical properties position it as a key player in the next generation of therapeutics. Future research will likely focus on further elucidating its mechanism of action and optimizing its pharmacological profile for clinical translation.